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Compound of Interest

Compound Name: Malvidin Chloride

Cat. No.: B191779 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Malvidin Chloride

Introduction
Malvidin chloride is a prominent member of the anthocyanidin family of natural pigments,

responsible for many of the red, purple, and blue hues observed in plants, including grapes,

blueberries, and the flowers of Primula species. As the 3',5'-methoxy derivative of delphinidin,

its structure as a flavylium salt contributes to its significant biological activities. This guide

provides a detailed overview of the physical and chemical properties of Malvidin chloride, its

stability, and its role in key signaling pathways, tailored for researchers, scientists, and drug

development professionals. Its potent antioxidant, anti-inflammatory, and potential therapeutic

properties make it a subject of intense scientific interest.

Core Physical and Chemical Properties
The fundamental properties of Malvidin chloride are summarized below, providing a

quantitative foundation for its use in experimental settings.
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Property Value Source(s)

IUPAC Name

2-(4-hydroxy-3,5-

dimethoxyphenyl)chromenyliu

m-3,5,7-triol chloride

Synonyms

Syringidin chloride, Oenidin

chloride, Primulidin chloride,

Malvinidol chloride

CAS Number 643-84-5

Molecular Formula C₁₇H₁₅ClO₇

Molecular Weight 366.75 g/mol

Appearance

Crystalline solid; Very Dark

Brown to Black or Green

powder

Melting Point >300°C

UV-Vis λmax 275, 555 nm

Acidic pKa 5.99

Solubility Profile
Malvidin chloride's solubility is a critical factor for its application in both in vitro and in vivo

studies. As a chloride salt, its solubility is enhanced for research applications. It is highly

soluble in water, a property that increases at lower pH due to protonation. The compound is

also soluble in various organic solvents, which is essential for preparing stock solutions.

Solvent Solubility Source(s)

Dimethylformamide (DMF) ~25 mg/mL

Dimethyl sulfoxide (DMSO) ~16 mg/mL

Ethanol ~16 mg/mL

DMF:PBS (pH 7.2) (1:9) ~0.1 mg/mL
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Note on Stability: Malvidin chloride is hygroscopic and sensitive to heat, particularly at

temperatures above 40°C, where it can undergo degradation. For long-term storage, it should

be kept in darkness at low temperatures (e.g., -15°C or -20°C). Aqueous solutions are not

recommended for storage for more than one day.

Spectroscopic and Chromatographic Data
Spectroscopic analysis is fundamental to the identification and quantification of Malvidin
chloride.

UV-Visible Spectroscopy: In acidic mobile phases (pH ≤ 3), Malvidin exhibits absorption

maxima at approximately 274 nm and 538 nm. The peak in the visible region is responsible

for its characteristic color.

Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) is a standard

technique for its analysis. In positive ionization mode (LC-ESI-QTOF), the precursor ion

(m/z) for the malvidin cation (C₁₇H₁₅O₇⁺) is observed at 331.0983.

High-Performance Liquid Chromatography (HPLC): Purity is typically assessed by HPLC

with UV/Vis detection at 280 nm and 520 nm.

Experimental Protocols
Preparation of Stock Solutions
A standardized protocol for preparing stock solutions is crucial for experimental reproducibility.
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Workflow: Stock Solution Preparation

Weigh Malvidin Chloride
(Crystalline Solid)

Dissolve in organic solvent
(e.g., DMF or DMSO)

to desired concentration

1

Purge with inert gas
(e.g., Argon, Nitrogen)

2

Store at -20°C
Protect from light

3

For aqueous use, dilute stock
into aqueous buffer

(e.g., PBS) immediately before use

4a (Aqueous Exp.)

Solution ready for experiment

4b (Organic Exp.)

5

Click to download full resolution via product page

Caption: A typical workflow for the preparation of Malvidin chloride stock solutions.

Methodology:

Malvidin chloride is supplied as a crystalline solid. Weigh the required amount in a suitable

vial.

Add the solvent of choice, such as DMSO or DMF, to achieve the desired molarity. For

example, to make a 10 mM stock solution from a 5 mg sample (MW: 366.75 g/mol ), dissolve

it in 1.3631 mL of solvent.

Purge the stock solution with an inert gas to displace oxygen and minimize oxidative

degradation.
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For long-term storage, keep the solution at -20°C and protected from light. Stability is

reported to be at least 4 years under these conditions.

For experiments requiring aqueous buffers, it is recommended to first dissolve the compound

in a minimal amount of DMF and then dilute it with the aqueous buffer (e.g., PBS)

immediately before use.

Determination of Antioxidant Capacity (ORAC Assay)
The Oxygen Radical Absorbance Capacity (ORAC) assay is a common method to quantify the

antioxidant potential of compounds like Malvidin chloride.

Workflow: ORAC Assay Protocol

Pipette samples, controls (Trolox),
and fluorescent probe (Fluorescein)

into a 96-well plate

Incubate at 37°C

Add AAPH radical initiator
to start the reaction

Monitor fluorescence decay
over time using a plate reader

Calculate area under the curve (AUC)
and compare to Trolox standard

Express results as
Trolox Equivalents (TE)

Click to download full resolution via product page

Caption: A simplified experimental workflow for the ORAC antioxidant assay.

Methodology:
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Reagent Preparation: Prepare solutions of the fluorescent probe (fluorescein), a free radical

initiator (AAPH), a standard antioxidant (Trolox), and the test compound (Malvidin chloride).

Assay Procedure: In a 96-well microplate, add the fluorescein probe to wells containing

either the sample, Trolox standards, or a blank.

Incubation: Incubate the plate at 37°C for a short period to allow for temperature

equilibration.

Initiation: Add the AAPH solution to all wells to initiate the oxidative reaction. AAPH

generates peroxyl radicals that quench the fluorescein signal.

Measurement: Immediately place the plate in a fluorescence microplate reader and monitor

the decay of fluorescence kinetically.

Data Analysis: Calculate the net area under the curve (AUC) from the fluorescence decay

curve for each sample. The antioxidant capacity is determined by comparing the net AUC of

the sample to that of the Trolox standard curve and is expressed in Trolox Equivalents (TE).

Studies have shown that the antioxidant activity of anthocyanidins is related to the number of

hydroxyl groups on the B-ring, with Malvidin showing potent activity.

Biological Activity and Signaling Pathways
Malvidin and its glycosides are recognized for their significant antioxidant and anti-inflammatory

effects, which are mediated through the modulation of critical cellular signaling pathways.

Inhibition of the NF-κB Pathway
A key mechanism for Malvidin's anti-inflammatory action is the inhibition of the Nuclear Factor-

kappa B (NF-κB) signaling pathway. Under inflammatory stimuli (e.g., LPS, TNF-α), the IKK

complex is activated, leading to the degradation of the IκBα inhibitor. This allows the p65/p50

NF-κB dimer to translocate to the nucleus and initiate the transcription of pro-inflammatory

genes. Malvidin has been shown to suppress this pathway, in some cases by inhibiting the

nuclear transport of the p65 subunit.
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Malvidin's Inhibition of the NF-κB Pathway
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Caption: Malvidin chloride inhibits inflammation by blocking NF-κB nuclear translocation.

Modulation of MAPK and Other Pathways
Malvidin also exerts its effects by modulating other key pathways:

MAPK Pathway: It can inhibit Mitogen-Activated Protein Kinase (MAPK) signaling pathways

(including JNK, p38, and ERK), which are involved in apoptosis, oxidative stress, and

inflammation.

PI3K/AKT Pathway: In some cancer cell models, Malvidin glycosides have been shown to

inhibit the PI3K/AKT pathway, which is crucial for cell proliferation and survival.

PGC-1α/Nrf2 Pathway: Recent studies show Malvidin can promote the PGC-1α/Nrf2

signaling pathway, which enhances mitochondrial biogenesis and antioxidant responses,
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offering protection in conditions like septic acute kidney injury.

To cite this document: BenchChem. [Malvidin Chloride physical and chemical properties.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191779#malvidin-chloride-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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